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Compound of Interest

Compound Name: 4,5-Dichloroguaiacol

Cat. No.: B1606925 Get Quote

4,5-Dichloroguaiacol: A Technical Material Safety
Data Sheet
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4,5-
Dichloroguaiacol (CAS No. 2460-49-3), a chlorinated phenol derivative.[1][2][3][4][5] The

information is compiled to assist researchers, scientists, and professionals in drug development

in understanding the potential hazards and implementing appropriate safety protocols.
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Identifier Value

Chemical Name 4,5-Dichloro-2-methoxyphenol

Synonyms 4,5-Dichloroguaiacol, Guaiacol, 4,5-dichloro-

CAS Number 2460-49-3

Molecular Formula C₇H₆Cl₂O₂

Molecular Weight 193.03 g/mol

InChI
InChI=1S/C7H6Cl2O2/c1-11-7-3-5(9)4(8)2-

6(7)10/h2-3,10H,1H3

SMILES COc1cc(Cl)c(Cl)cc1O

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 4,5-
Dichloroguaiacol.

Property Value

Melting Point 72-73 °C

Boiling Point 146-155 °C @ 19 Torr

Flash Point 121.8±25.9 °C

Density 1.4±0.1 g/cm³

Vapor Pressure 0.00 mmHg

Refractive Index 1.571

pKa 8.58±0.23 (Predicted)

XLogP3 3.25

Hazard Identification and GHS Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1606925?utm_src=pdf-body
https://www.benchchem.com/product/b1606925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on available data, 4,5-Dichloroguaiacol is classified with the following hazards. It is

crucial to handle this compound with appropriate caution.

Hazard Class Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, short-term

(Acute)

Category 1 H400: Very toxic to aquatic life

GHS Pictograms:
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Signal Word: Warning

Experimental Protocols
Detailed experimental protocols for the toxicological and physical property testing of 4,5-
Dichloroguaiacol are not publicly available within standard Material Safety Data Sheets. The

presented data is typically derived from standardized testing methods (e.g., OECD guidelines)

conducted by chemical manufacturers and regulatory bodies. For specific experimental
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methodologies, direct inquiry to the supplier or reference to specialized toxicological literature is

recommended.

Safety and Handling
Exposure Controls and Personal Protection

Engineering Controls: Use only outdoors or in a well-ventilated area. Ensure eyewash

stations and safety showers are close to the workstation location.

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: Avoid breathing dust, fume, gas, mist, vapors, or spray.

Handling and Storage
Handling: Wash hands thoroughly after handling. Avoid contact with skin and eyes.

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

Recommended storage temperature is -18°C. For long-term storage as a powder, -20°C for

up to 3 years is suggested.

First-Aid Measures
If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off

contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

If Swallowed: Rinse mouth.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
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Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation.

Environmental Precautions: Avoid release to the environment. Collect spillage.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.

Toxicological Information
While a comprehensive toxicological profile is not readily available in the provided search

results, the GHS classification indicates potential for skin, eye, and respiratory irritation. The

high toxicity to aquatic life suggests that environmental release should be strictly avoided. One

source indicates a bioconcentration factor of 107.15 and a biological half-life of 0.71 days.

Logical Relationships in Safety Handling
The following diagram illustrates the logical workflow for safely handling 4,5-Dichloroguaiacol,
from risk assessment to emergency response.
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Caption: Workflow for Safe Handling of 4,5-Dichloroguaiacol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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